Cas no 951896-50-7 (1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester
• CAS No: 951896-50-7
• MF: C₁₁H₉ClO₄
• MW: 240.639762639999
• CID: 5262444
• PubChem ID: 17015166
• Update Time: 2025-06-22

1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester
• Methyl 6-chloro-1-oxoisochromane-3-carboxylate

• Inchi： 1S/C11H9ClO4/c1-15-11(14)9-5-6-4-7(12)2-3-8(6)10(13)16-9/h2-4,9H,5H2,1H3
• InChI Key： CBBHTTRAFARBSB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)OC(=O)C2=CC=C(Cl)C=C2C1

Computed Properties

• Exact Mass: 240.0189365g/mol
• Monoisotopic Mass: 240.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester

Chemical Profile of 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester (CAS No. 951896-50-7)

1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester, identified by the CAS number 951896-50-7, is a structurally complex organic compound belonging to the benzopyran class. This compound features a fused heterocyclic system consisting of a benzene ring and a pyran ring, with functional groups that make it of significant interest in pharmaceutical and chemical research. The presence of a chloro substituent at the 6-position and an ester group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The molecular structure of this compound is characterized by its rigid bicyclic framework, which provides stability while allowing for modifications at specific positions. The 6-chloro group enhances electrophilicity at the indicated position, facilitating further functionalization or interaction with biological targets. The methyl ester at the 3-position not only influences solubility but also serves as a potential site for metabolic conversion in biological systems. These features collectively contribute to its utility in the design of novel therapeutic agents.

In recent years, there has been growing interest in benzopyran derivatives due to their demonstrated biological activities. Specifically, compounds within this class have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The structural motif of benzopyrans is known to mimic natural products and bioactive molecules, making them attractive candidates for drug discovery programs. The specific substitution pattern of 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester (CAS No. 951896-50-7) positions it as a key intermediate for synthesizing derivatives with enhanced or tailored biological properties.

Recent studies have highlighted the potential of chlorinated benzopyrans as inhibitors of specific enzymes and receptors involved in disease pathways. For instance, modifications at the 6-chloro position have been shown to modulate binding affinity and selectivity in target proteins. This has led to investigations into its role as a precursor for developing small-molecule inhibitors targeting kinases and other critical enzymes in cancer therapy. The methyl ester functionality also provides a handle for further chemical transformations, such as hydrolysis to yield a carboxylic acid or amidation to introduce additional biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient preparation of complex benzopyran derivatives like this one. The use of transition metal catalysts has particularly improved the efficiency of constructing the heterocyclic core while minimizing unwanted side reactions.

From a pharmaceutical perspective, the potential applications of 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester (CAS No. 951896-50-7) are diverse. Its structural features suggest utility in developing treatments for neurological disorders where benzopyran derivatives have shown efficacy. Additionally, its ability to interact with various biological targets makes it a candidate for designing kinase inhibitors or other enzyme modulators relevant to metabolic diseases. Preclinical studies are ongoing to explore these possibilities further.

The chemical properties of this compound also make it valuable for material science applications beyond pharmaceuticals. For example, its aromatic structure and functional groups could be exploited in designing polymers or liquid crystals with specific optical or electronic properties. Research into conjugated polymers derived from benzopyran units is an emerging field that may benefit from such intermediates.

In conclusion, 1H-2-Benzopyran-3-carboxylic acid, 6-chloro-3,4-dihydro-1-oxo-, methyl ester (CAS No. 951896-50-7) represents a structurally interesting and biologically relevant compound with significant potential across multiple domains of research and application. Its unique combination of functional groups and scaffold makes it a versatile building block for drug discovery as well as an intriguing subject for synthetic chemistry investigations.